Cas no 1498-46-0 (Isopropylphosphonic dichloride)

Isopropylphosphonic dichloride structure
1498-46-0 structure
Product Name:Isopropylphosphonic dichloride
CAS No:1498-46-0
MF:C3H7Cl2OP
MW:160.966840028763
CID:83720
PubChem ID:2793751
Update Time:2025-04-18

Isopropylphosphonic dichloride Chemical and Physical Properties

Names and Identifiers

    • Isopropylphosphonic dichloride
    • AURORA KA-6763
    • 2-dichlorophosphorylpropane
    • NOC-18
    • i-Propylphosphonic dichloride
    • Isopropyloxychlorphosphin
    • Isopropylphosphinsaeure-dichlorid
    • isopropylphosphonic acid dichloride
    • Isopropyl-phosphonsaeure-dichlorid
    • isopropylphosphonyl dichloride
    • 1-METHYLETHYL-PHOSPHONICDICHLORIDE
    • ISOPROPYL PHOSPHONIC DICHLORIDE
    • Isopropylphosphonic dichloride, tech. 90%
    • 1498-46-0
    • DTXSID10383154
    • Phosphonic dichloride, (1-methylethyl)-
    • AKOS022186306
    • ?ISOPROPYL PHOSPHONIC DICHLORIDE
    • KLHAQQISVPLKAI-UHFFFAOYSA-N
    • SCHEMBL2020126
    • FT-0693436
    • DB-009755
    • Inchi: 1S/C3H7Cl2OP/c1-3(2)7(4,5)6/h3H,1-2H3
    • InChI Key: KLHAQQISVPLKAI-UHFFFAOYSA-N
    • SMILES: ClP(C(C)C)(=O)Cl

Computed Properties

  • Exact Mass: 159.96100
  • Monoisotopic Mass: 159.961
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 95.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 1.7

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 1.284
  • Boiling Point: 181.9°Cat760mmHg
  • Flash Point: 63.8°C
  • Refractive Index: 1.431
  • Solubility: Miscible with ethylene glycol and diethyl ether.
  • PSA: 26.88000
  • LogP: 3.06550
  • Sensitiveness: Moisture Sensitive
  • Solubility: Response.

Isopropylphosphonic dichloride Security Information

  • Hazardous Material transportation number:UN3265
  • Packing Group:II
  • HazardClass:8
  • PackingGroup:II
  • Packing Group:II

Isopropylphosphonic dichloride Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Isopropylphosphonic dichloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
H27109-1g
Isopropylphosphonic dichloride, tech. 90%
1498-46-0 tech. 90%
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¥447.00 2023-03-16
abcr
AB206255-1 g
Isopropylphosphonic dichloride; 90%
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€68.00 2021-09-16
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€155.00 2021-09-16
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
H27109-5g
Isopropylphosphonic dichloride, tech. 90%
1498-46-0 tech. 90%
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Isopropylphosphonic dichloride Related Literature

  • 1. Elimination–addition with alkylidineoxophosphorane (phosphene) intermediates in nucleophilic substitution at PO centres: fluoren-9-ylphosphonamidic chlorides with amine nucleophiles?1
    Martin J. P. Harger,Barbara T. Hurman J. Chem. Soc. Perkin Trans. 1 1998 1383
  • 2. An alkylphosphonyl nucleophilic substitution reaction that proceeds by an elimination–addition mechanism with an alkylidineoxophosphorane (phosphene) intermediate
    Martin J. P. Harger,Barbara T. Hurman J. Chem. Soc. Chem. Commun. 1995 1701
  • 3. 608. Unsymmetrical dialkylphosphinic acids
    P. C. Crofts,I. S. Fox J. Chem. Soc. 1958 2995
  • 4. Photochemical rearrangement of dialkylphosphinic azides in methanol and other protic solvents
    Martin J. P. Harger,Michael A. Stephen J. Chem. Soc. Perkin Trans. 1 1981 736
  • 5. The reactivity of organophosphorus compounds. Part XXVII. Reactions of alkyl hydrogen alkylphosphonates with p-nitrobenzonitrile oxide: anchimerically assisted P–O fission in acidic hydrolysis of the resulting α-hydroxyimino-p-nitrobenzyl alkylphosphonates
    J. I. G. Cadogan,J. A. Challis,D. T. Eastlick J. Chem. Soc. B 1971 1988
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